Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate involves several steps. One method involves the use of sodium hydroxide . The resulting sodium enolate regioselectively attacks the more electrophilic ester carbonyl of the isatoic anhydride forming a tetrahedral intermediate. Subsequent collapse of the sp3-hybridized carbon to the ketone with concomitant expulsion of carbon dioxide and enolization affords the ketone .Molecular Structure Analysis
The molecular structure of Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate is represented by the formula C13H13NO3 . The InChI key for this compound is WRHXUGRUTJJRQQ-UHFFFAOYSA-N .Chemical Reactions Analysis
The chemical reactions involving Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate are complex and involve several steps. The sodium enolate formed in the reaction regioselectively attacks the more electrophilic ester carbonyl of the isatoic anhydride, forming a tetrahedral intermediate .Physical And Chemical Properties Analysis
Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate is a solid at room temperature . It has a molecular weight of 231.25 g/mol .Scientific Research Applications
Synthesis of Quinoline Derivatives
Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate is used in the synthesis of quinoline derivatives . A two-step synthesis process has been developed starting from commercially available 2-aminobenzoic acids . This process involves the conversion of anthranilic acids to isatoic anhydrides, followed by a reaction with the sodium enolate of ethyl acetoacetate .
HIV Integrase Inhibitor
This compound has been used in the synthesis of key arylquinolines involved in an HIV integrase project . Arylquinolines have been shown to exhibit inhibitory activity against HIV-1 integrase, which is essential for viral replication .
Green Chemistry
Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate has been used in green chemistry applications . For instance, it has been used in a three-component one-pot reaction with 3,4-dimethoxyaniline and ethyl-3,3-diethoxypropionate to produce a quinoline derivative .
Versatile Building Block
This compound serves as a versatile and attractive building block in synthetic applications . It has been used in the successive Williamson ether synthesis with various phenols and in situ ester hydrolysis reaction .
Synthesis of Poly-functionalized Quinoline
Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate is used in the synthesis of poly-functionalized quinoline . This process involves a degradation–build-up strategy of the ethyl ester at the 3-position, allowing for the construction of the α-hydroxyacetic acid residue .
Inhibitor of RNA-dependent RNA Polymerase Enzyme
4-Hydroxy-2 (1 H)-quinolinone, a drug derived from 4-hydroxy-2 (1 H)-quinolinone, has been described to be an inhibitor of the RNA-dependent RNA polymerase enzyme transcribed by the Hepatitis C virus .
Safety and Hazards
properties
IUPAC Name |
ethyl 6-methyl-4-oxo-1H-quinoline-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3/c1-3-17-13(16)10-7-14-11-5-4-8(2)6-9(11)12(10)15/h4-7H,3H2,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRHXUGRUTJJRQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC2=C(C1=O)C=C(C=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801203922 | |
Record name | Ethyl 1,4-dihydro-6-methyl-4-oxo-3-quinolinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801203922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate | |
CAS RN |
79607-24-2, 85418-82-2 | |
Record name | Ethyl 1,4-dihydro-6-methyl-4-oxo-3-quinolinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=79607-24-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1,4-dihydro-6-methyl-4-oxo-3-quinolinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801203922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ETHYL 4-HYDROXY-6-METHYL-3-QUINOLINECARBOXYLATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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